5-(4-Chlorophenyl)-3-cyanophenol, 95%

• IUPAC Name: 3-(4-chlorophenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C13H8ClNO/c14-12-3-1-10(2-4-12)11-5-9(8-15)6-13(16)7-11/h1-7,16H
• InChI Key: APLHFAFFPIDTFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)C#N)O)Cl
• Molecular Formula: C13H8ClNO
• DSSTOX Substance ID: DTXSID20684725
• Molecular Weight: 229.66 g/mol
• CAS RN: 1261891-23-9

Description

5-(4-Chlorophenyl)-3-cyanophenol (5-PCP) is a phenolic compound that has been used in a variety of scientific research applications. Its use in the laboratory has been increasing in recent years due to its various advantages and its potential for further application in the future.

Scientific Research Applications

5-(4-Chlorophenyl)-3-cyanophenol, 95% has been used in a variety of scientific research applications, including as an inhibitor of cytochrome P450 enzymes, as a fluorescent probe for the detection of reactive oxygen species, as an antioxidant, and as a potential inhibitor of the enzyme acetylcholinesterase. It has also been used in the study of the structure and function of proteins, in the study of the effects of drugs on the cardiovascular system, and in the study of the effects of drugs on the central nervous system.

Mechanism of Action

The mechanism of action of 5-(4-Chlorophenyl)-3-cyanophenol, 95% is not yet fully understood, but it is believed to involve the inhibition of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances in the body. It is also believed to act as an antioxidant, scavenging reactive oxygen species and preventing their damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Chlorophenyl)-3-cyanophenol, 95% are not yet fully understood, but it is believed to have a variety of effects on the body. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine in the brain. It has also been shown to have anti-inflammatory and anti-oxidant properties, and to have a protective effect against oxidative stress.

Advantages and Limitations for Lab Experiments

The use of 5-(4-Chlorophenyl)-3-cyanophenol, 95% in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and its synthesis is relatively straightforward. It is also relatively stable, and can be stored for long periods of time without significant degradation. The main limitation of 5-(4-Chlorophenyl)-3-cyanophenol, 95% is that its mechanism of action is not yet fully understood, and further research is needed to gain a better understanding of its effects on the body.

Future Directions

The potential future directions for 5-(4-Chlorophenyl)-3-cyanophenol, 95% are numerous. It could be used in the development of new drugs, as an inhibitor of cytochrome P450 enzymes, as an antioxidant, and as a potential inhibitor of the enzyme acetylcholinesterase. It could also be used in the study of the structure and function of proteins, in the study of the effects of drugs on the cardiovascular system, and in the study of the effects of drugs on the central nervous system. Additionally, further research is needed to gain a better understanding of its biochemical and physiological effects.

Synthesis Methods

5-(4-Chlorophenyl)-3-cyanophenol, 95% can be synthesized through a variety of methods, but the most common is a three-step reaction involving the reaction of 4-chlorophenol with sodium nitrite, followed by the addition of sodium hydroxide and finally the addition of sodium cyanide. The reaction is carried out in an aqueous solution at a temperature of 70°C and yields a 95% pure product.